4-cyano-5-[(cyclopropylcarbonyl)amino]-N,N-diethyl-3-methylthiophene-2-carboxamide

• IUPAC Name: 4-cyano-5-(cyclopropanecarbonylamino)-N,N-diethyl-3-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-4-18(5-2)15(20)12-9(3)11(8-16)14(21-12)17-13(19)10-6-7-10/h10H,4-7H2,1-3H3,(H,17,19)
• InChI Key: BYEWXMUCRPWPBA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2CC2)C#N)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• CAS No.: 438613-93-5

Description

4-cyano-5-[(cyclopropylcarbonyl)amino]-N,N-diethyl-3-methylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H19N3O2S and its molecular weight is 305.4. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Efficient Synthesis Techniques : A study demonstrated an efficient synthesis method for derivatives similar to the compound , highlighting the use of anhydrous ethanol and the absence of additional catalysts, which simplifies the purification process and increases yield (Gao et al., 2013).

• Crystal Structure and Hydrogen Bonding : Research on anticonvulsant enaminones, though structurally different, emphasizes the importance of crystal structure determination in understanding the properties and potential applications of such compounds, including hydrogen bonding patterns (Kubicki et al., 2000).

Applications in Materials Science

• Electrochromic Properties : A study on poly(3,4-ethylenedioxythiophene) derivatives, which share a common motif of functionalized thiophene rings, showed significant potential in electrochromic applications, with high contrast ratios and coloration efficiencies, indicating the relevance of similar thiophene-based compounds in smart materials and displays (Hu et al., 2014).

• Dye Sensitized Solar Cells (DSSCs) : Research into conductive polymer dyes, including those with thiophene derivatives, for application in solar cells suggests the potential of similar cyano and amino-functionalized thiophenes in enhancing solar cell performance through improved binding to TiO2 surfaces and charge-transfer processes (Yoon et al., 2011).